Cas no 96301-34-7 (Androsta-1,4-diene-3,17-dione,1-methyl-)

• Product Name: Androsta-1,4-diene-3,17-dione,1-methyl-
• CAS No: 96301-34-7
• MF: C₂₀H₂₆O₂
• MW: 298.419246196747
• CID: 805018
• PubChem ID: 57050
• Update Time: 2025-04-19

Androsta-1,4-diene-3,17-dione,1-methyl- Chemical and Physical Properties

Names and Identifiers

• Androsta-1,4-diene-3,17-dione,1-methyl-
• (8R,9S,10S,13S,14S)-1,10,13-trimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17-dione
• ATAMESTANE
• 1-methyl-1,4-androstadiene-3,17-dione
• 1-methylandrosta-1
• 1-methylandrosta-1,4-dien-3,17-dione
• 1-Methylandrosta-1,4-diene-3,17-dione
• Androsta-1,4-diene-3,17-dione,1-methyl
• Atamestane [INN]
• Atamestano
• Atamestano [Spanish]
• Atamestanum
• Atamestanum [Latin]
• SH-489
• Metandroden
• SH 489
• 1-Methyl-androsta-1,4 -diene-3,17-dione
• PEPMWUSGRKINHX-TXTPUJOMSA-N
• Biomed-777
• UNII-62GA3K28B6
• DB12194
• ATAMESTANE [WHO-DD]
• SCHEMBL59128
• CHEMBL2105987
• DTXSID30869268
• Androsta-1,4-diene-3,17-dione, 1-methyl-
• 96301-34-7
• (8R,9S,10S,13S,14S)-1,10,13-trimethyl-7,8,9,10,11,12,13,14,15,16-decahydro-3H-cyclopenta[a]phenanthrene-3,17(6H)-dione
• 1-Methyl-androsta-1,4-diene-3,17-dione
• CCRIS 6528
• 62GA3K28B6
• Q4812727
• NS00069848
• (1S,2S,10R,11S,15S)-2,3,15-trimethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadeca-3,6-diene-5,14-dione
• SH489
• (1S,2S,10R,11S,15S)-2,3,15-trimethyltetracyclo(8.7.0.0^(2,7).0^(11,15))heptadeca-3,6-diene-5,14-dione
• Atamestanum (Latin)

• Inchi： 1S/C20H26O2/c1-12-10-14(21)11-13-4-5-15-16-6-7-18(22)19(16,2)9-8-17(15)20(12,13)3/h10-11,15-17H,4-9H2,1-3H3/t15-,16-,17-,19-,20-/m0/s1
• InChI Key： PEPMWUSGRKINHX-TXTPUJOMSA-N
• SMILES： O=C1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)C(C)=CC(C=C3CC[C@@H]21)=O

Computed Properties

• Exact Mass: 298.19300
• Monoisotopic Mass: 298.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Color/Form: Solid powder
• PSA: 34.14000
• LogP: 4.25350

Androsta-1,4-diene-3,17-dione,1-methyl- Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives